(5E)-5-(3-bromobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one

Specification

• Molecular Formula: C16H11BrN2OS
• Molecular Weight: 359.2 g/mol
• IUPAC Name: (5E)-5-[(3-bromophenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• Standard InChI: InChI=1S/C16H11BrN2OS/c17-12-6-4-5-11(9-12)10-14-15(20)19(16(21)18-14)13-7-2-1-3-8-13/h1-10H,(H,18,21)/b14-10+
• Standard InChI Key: AIAAGBKUKPRENQ-GXDHUFHOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC(=CC=C3)Br)/NC2=S
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=CC=C3)Br)NC2=S

Introduction

(5E)-5-(3-bromobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one is a complex organic compound featuring a bromobenzylidene group and a sulfanyl moiety attached to an imidazole ring. This compound's molecular formula is C16H11BrN2OS, with a molecular weight of approximately 359.25 g/mol. The presence of the imidazole ring system, which is common in various biological molecules, suggests potential pharmacological activities.

Synthesis Methods

The synthesis of (5E)-5-(3-bromobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one involves several steps, often starting with the formation of the imidazole ring followed by the introduction of the bromobenzylidene and sulfanyl groups. These methods enable the tailoring of the compound's properties for specific applications.

Biological Activities and Potential Applications

Compounds similar to (5E)-5-(3-bromobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one exhibit various biological activities, including potential interactions with proteins and enzymes. The sulfanyl group can form covalent bonds with thiol groups in proteins, while the aromatic benzylidene group may engage in π-stacking interactions, affecting protein conformation and activity. These interactions suggest potential applications in medicinal chemistry, particularly in drug development.

Comparison with Similar Compounds

Several compounds share structural similarities with (5E)-5-(3-bromobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one, including:

Compound Name	Molecular Formula	Key Features
(5E)-5-(4-bromobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one	C16H11BrN2OS	Contains bromine; similar biological activities
(5E)-5-(4-fluorobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one	C16H14FN2OS	Fluorinated benzyl group; enhanced lipophilicity
2-(3-methylphenyl)-3-phenyldihydroimidazolone	C16H16N2O	Lacks sulfur; comparison for biological activity without thiol interactions

Research Findings and Future Directions

Research on (5E)-5-(3-bromobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one highlights its potential in medicinal chemistry due to its unique combination of functional groups. Further studies are needed to fully understand its interactions with biological targets and to explore its therapeutic potential.